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Compound of Interest

Compound Name: 1,2-Epoxydodecane

Cat. No.: B1583528 Get Quote

For researchers, scientists, and professionals in drug development, 1,2-Epoxydodecane is a

valuable chemical intermediate with growing significance. This guide provides an in-depth

overview of its chemical identity, properties, and key experimental applications, including

detailed protocols and workflow visualizations.

Core Chemical Identifiers
1,2-Epoxydodecane, an epoxide of dodecene, is a key building block in organic synthesis. Its

precise identification is crucial for regulatory compliance, safety, and experimental

reproducibility.

CAS Number: 2855-19-8[1][2][3][4][5]

IUPAC Name: 2-decyloxirane[6]

Other common synonyms for this compound include 1-Dodecene oxide, 1,2-Dodecane oxide,

and Decyloxirane.[1][2][6][7]

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 1,2-Epoxydodecane is

essential for its handling, storage, and application in experimental settings. The following table

summarizes key quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C₁₂H₂₄O [1][2][5]

Molecular Weight 184.32 g/mol [1][2][5]

Appearance Clear, colorless liquid [1][7][8]

Boiling Point 124-125 °C at 15 mmHg [1][9]

Flash Point 112 °F (44 °C) [10]

Density 0.839 - 0.844 g/mL at 20-25 °C [1][4]

Refractive Index 1.435 - 1.437 [1]

Vapor Pressure 6.25 mmHg at 25 °C [3][10]

Water Solubility < 1 mg/mL at 22.8 °C [10]

Key Experimental Protocols
Detailed methodologies are critical for the successful application of 1,2-Epoxydodecane in

research and development. Below are protocols for its synthesis and a key downstream

application.

Synthesis of 1,2-Epoxydodecane via Catalytic Oxidation
of 1-Dodecene
This protocol is adapted from a patented method for the co-production of 1,2-Epoxydodecane
and 1,2-dodecanediol.[5]

Materials:

1-Dodecene

Potassium bromide (KBr)

0.5 N Potassium dihydrogen phosphate (KH₂PO₄) buffer solution

2 N Sodium hydroxide (NaOH) solution
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Acetonitrile

Sodium hypochlorite (NaOCl) solution

Procedure:

Prepare a buffer solution with a pH of 10.4 by mixing 100 mL of 0.5 N KH₂PO₄ and 2 mL of 2

N NaOH.

In a reactor, combine 10 g of KBr, the prepared buffer solution, 100 mL of acetonitrile, and

12.5 mL (9.5 g) of 1-dodecene.

Add 120-150 mL of NaOCl solution.

Heat the reaction mixture to 40 °C with vigorous stirring (at least 800 rpm) and maintain

these conditions for 10 hours.

After the reaction is complete, remove the acetonitrile under vacuum.

Separate the organic products via vacuum distillation.

The resulting products, primarily 1,2-Epoxydodecane and 1,2-dodecanediol, can be

identified and quantified using gas chromatography (GC) and gas chromatography-mass

spectrometry (GC-MS).[5]

Synthesis of Ionizable Lipids via Epoxide Ring-Opening
1,2-Epoxydodecane is a crucial reagent in the synthesis of ionizable lipids, which are essential

components of lipid nanoparticles for drug delivery.[6] This protocol describes the reaction of

1,2-Epoxydodecane with a polyamine.[2]

Materials:

1,2-Epoxydodecane

1,4-Bis(3-aminopropyl)piperazine

Three-necked round-bottom flask
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Reflux condenser with a drying tube

Oil bath and magnetic stirrer

Silica for flash chromatography

Methanol (MeOH) and Dichloromethane (DCM) for elution

Procedure:

Set up a reflux apparatus with a 25 mL three-necked round-bottom flask in an oil bath. Attach

a reflux condenser with a drying tube.

Add 5 mL of 1,2-Epoxydodecane and 0.981 mL of 1,4-Bis(3-aminopropyl)piperazine to the

flask. The epoxide is used in excess.

Heat the mixture to 90 °C and stir for 3-4 days. The reaction progress can be monitored by

Thin-Layer Chromatography (TLC).

The crude product, a yellow oil, can be stored at -20 °C until purification.

Purify the product using a flash column with silica gel. A typical eluent is 5% MeOH in DCM.

Collect and combine the fractions containing the purified product, as identified by TLC.

The final product can be analyzed and confirmed using Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).[2]

Visualized Workflows and Pathways
Understanding the role of 1,2-Epoxydodecane in broader chemical and biological contexts is

facilitated by visual diagrams. The following workflows are presented in the DOT language for

use with Graphviz.

Logical Workflow for Ionizable Lipid Synthesis
This diagram illustrates the key steps in the synthesis of an ionizable lipid using 1,2-
Epoxydodecane, a critical process in the development of lipid nanoparticles for drug delivery.
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Synthesis of Ionizable Lipid

Reagents:
1,2-Epoxydodecane

1,4-Bis(3-aminopropyl)piperazine

Ring-Opening Reaction
(90°C, 3-4 days)

Crude Product
(Yellow Oil)

Purification
(Flash Chromatography)

Purified Ionizable Lipid

Analysis
(NMR, MS)

Click to download full resolution via product page

Caption: Workflow for ionizable lipid synthesis.

Experimental Workflow for Enzymatic Hydrolysis
The enzymatic hydrolysis of epoxides is a significant biotransformation. This workflow outlines

a general procedure for the kinetic resolution of a racemic epoxide, applicable to 1,2-
Epoxydodecane, to produce an enantioenriched diol.
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Enzymatic Hydrolysis of a Racemic 1,2-Alkene Oxide

Racemic 1,2-Epoxydodecane
in Buffer (with co-solvent)

Incubation
(Controlled Temperature and pH)

Epoxide Hydrolase
(e.g., from yeast)

Extraction of Products
(e.g., with ethyl acetate)

Analysis
(Chiral GC or HPLC)

Enantioenriched Products:
(R)-1,2-Dodecanediol

(S)-1,2-Epoxydodecane

Click to download full resolution via product page

Caption: Workflow for enzymatic epoxide hydrolysis.

General Reactivity of 1,2-Epoxydodecane
The high reactivity of the epoxide ring is central to the utility of 1,2-Epoxydodecane. This

diagram shows the general mechanism of nucleophilic ring-opening, which is fundamental to its

synthetic applications.
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Nucleophilic Ring-Opening of 1,2-Epoxydodecane

1,2-Epoxydodecane

Functionalized Dodecanol

1. Nucleophilic Attack
2. Protonation

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: General reactivity of 1,2-Epoxydodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. static.igem.wiki [static.igem.wiki]

3. 1,2-Epoxydodecane | 2855-19-8 [amp.chemicalbook.com]

4. 1,2-Epoxydodecane | 2855-19-8 | FE05604 | Biosynth [biosynth.com]

5. RU2533420C1 - Method of combined obtaining of 1,2-epoxydodecane and 1,2-
dodecanediol - Google Patents [patents.google.com]

6. 1,2-Epoxydodecane, 2855-19-8 | BroadPharm [broadpharm.com]

7. researchgate.net [researchgate.net]

8. A two-step continuous flow synthesis of multi-tail ionizable lipids - Chemical
Communications (RSC Publishing) DOI:10.1039/D5CC04692K [pubs.rsc.org]

9. Buy 1,2-Epoxydodecane | 2855-19-8 [smolecule.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1583528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583528?utm_src=pdf-body
https://www.benchchem.com/product/b1583528?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/1-2-epoxydodecane-dic11012.html
https://static.igem.wiki/teams/5342/documents/protocols/ionizable-lipid-synthesis.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1476910.htm
https://www.biosynth.com/p/FE05604/2855-19-8-12-epoxydodecane
https://patents.google.com/patent/RU2533420C1/en
https://patents.google.com/patent/RU2533420C1/en
https://broadpharm.com/product/bp-26278
https://www.researchgate.net/figure/Synthesis-of-1-2-epoxydecane-from-1-decene-a-conventional-method-b-microwave_fig10_317269237
https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc04692k
https://pubs.rsc.org/en/content/articlehtml/2025/cc/d5cc04692k
https://www.smolecule.com/products/s1894550
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. 1,2-Epoxydodecane | C12H24O | CID 17858 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,2-
Epoxydodecane for Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583528#1-2-epoxydodecane-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxydodecane
https://www.benchchem.com/product/b1583528#1-2-epoxydodecane-cas-number-and-iupac-name
https://www.benchchem.com/product/b1583528#1-2-epoxydodecane-cas-number-and-iupac-name
https://www.benchchem.com/product/b1583528#1-2-epoxydodecane-cas-number-and-iupac-name
https://www.benchchem.com/product/b1583528#1-2-epoxydodecane-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1583528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

